Cas no 1261996-38-6 ([1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy-
• CAS No: 1261996-38-6
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18314994
• CID: 2768309
• Update Time: 2025-10-22

[1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy-

• MDL： MFCD18314994
• Inchi： 1S/C14H12O3/c1-17-14-7-6-12(8-13(14)16)11-4-2-10(9-15)3-5-11/h2-9,16H,1H3
• InChI Key： WCNCCCKRZLPFIQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(O)=C2)=CC=C(C=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy-

Compound CAS No. 1261996-38-6: [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy-

The compound with CAS No. 1261996-38-6, known as [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy-, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and material science.

[1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy- is characterized by its biphenyl backbone, where two phenyl rings are connected by a single bond. The substituents on the rings include a carboxaldehyde group at the para position of one ring and hydroxy and methoxy groups at the meta and para positions of the other ring, respectively. This arrangement imparts the molecule with a combination of electron-donating and electron-withdrawing groups, which can influence its reactivity and biological activity.

Recent studies have explored the antioxidant properties of this compound, revealing its potential as a natural or synthetic agent for combating oxidative stress in biological systems. The presence of hydroxyl and methoxy groups contributes to its ability to scavenge free radicals, making it a promising candidate for applications in nutraceuticals and cosmeceuticals.

In terms of synthesis, [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy- can be prepared through various routes, including coupling reactions and oxidation processes. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound is accessible for further studies and commercial applications.

The pharmacological evaluation of this compound has shown promising results in preclinical models. For instance, studies have demonstrated its anti-inflammatory effects, which could be attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and nitric oxide synthase (NOS). These findings suggest that the compound may have therapeutic potential in conditions characterized by chronic inflammation, such as arthritis or cardiovascular diseases.

Moreover, [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy- has been investigated for its anticancer activity. In vitro assays have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. This property makes it a valuable lead compound for the development of novel anticancer agents.

The unique combination of structural features in this compound also makes it an attractive candidate for use in material science. Its biphenyl structure can be exploited to develop advanced materials with tailored electronic properties for applications in organic electronics or optoelectronics.

In conclusion, [1,1'-Biphenyl]-4-carboxaldehyde, 3'-hydroxy-4'-methoxy- (CAS No. 1261996-38-6) is a versatile compound with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and mechanisms of action, positioning it as a significant player in the development of innovative solutions in medicine and materials science.